2-hydroxy-4-(4-methylphenyl)-4-oxo-N-1,3-thiazol-2-yl-2-butenamide

• IUPAC Name: (Z)-4-hydroxy-4-(4-methylphenyl)-2-oxo-N-(1,3-thiazol-2-yl)but-3-enamide
• InChI: InChI=1S/C14H12N2O3S/c1-9-2-4-10(5-3-9)11(17)8-12(18)13(19)16-14-15-6-7-20-14/h2-8,17H,1H3,(H,15,16,19)/b11-8-
• InChI Key: NADADZQYJBFZGI-FLIBITNWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=CC(=O)C(=O)NC2=NC=CS2)O
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=C/C(=O)C(=O)NC2=NC=CS2)/O
• Molecular Formula: C14H12N2O3S
• Molecular Weight: 288.32 g/mol

Description

2-hydroxy-4-(4-methylphenyl)-4-oxo-N-1,3-thiazol-2-yl-2-butenamide, also known as MTB, is a synthetic compound that has gained attention as a potential therapeutic agent due to its unique chemical structure and promising pharmacological properties. In

Mechanism of Action

2-hydroxy-4-(4-methylphenyl)-4-oxo-N-1,3-thiazol-2-yl-2-butenamide exerts its pharmacological effects by inhibiting the activity of enzymes involved in key cellular processes, such as DNA replication and protein synthesis. It also activates certain signaling pathways that regulate cell growth and survival.
Biochemical and Physiological Effects:
2-hydroxy-4-(4-methylphenyl)-4-oxo-N-1,3-thiazol-2-yl-2-butenamide has been shown to have antioxidant, anti-inflammatory, and anti-apoptotic effects in various cell types. It also has been shown to regulate the expression of genes involved in cell cycle progression and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-hydroxy-4-(4-methylphenyl)-4-oxo-N-1,3-thiazol-2-yl-2-butenamide in lab experiments is its unique chemical structure, which allows for the study of its specific pharmacological properties. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to determine its full therapeutic potential.

Future Directions

Future research on 2-hydroxy-4-(4-methylphenyl)-4-oxo-N-1,3-thiazol-2-yl-2-butenamide should focus on elucidating its mechanism of action and identifying its specific molecular targets. This will help to determine its full potential as a therapeutic agent for various diseases. Additionally, studies should be conducted to evaluate its safety and efficacy in animal models and eventually in human clinical trials.

Scientific Research Applications

2-hydroxy-4-(4-methylphenyl)-4-oxo-N-1,3-thiazol-2-yl-2-butenamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that 2-hydroxy-4-(4-methylphenyl)-4-oxo-N-1,3-thiazol-2-yl-2-butenamide has anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in cancer cells. It also has neuroprotective effects by reducing oxidative stress and inflammation in the brain.